(R)-N-(2-Benzoylphenyl)pyrrolidine-2-carboxamide

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: (2R)-N-(2-benzoylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H18N2O2/c21-17(13-7-2-1-3-8-13)14-9-4-5-10-15(14)20-18(22)16-11-6-12-19-16/h1-5,7-10,16,19H,6,11-12H2,(H,20,22)/t16-/m1/s1
• InChI Key: UYECSIRRUVGDMV-MRXNPFEDSA-N
• Isomeric SMILES: C1C[C@@H](NC1)C(=O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3
• Canonical SMILES: C1CC(NC1)C(=O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3

Description

(R)-N-(2-Benzoylphenyl)pyrrolidine-2-carboxamide is a chiral proline-derived ligand widely employed in asymmetric synthesis, particularly for the dynamic kinetic resolution of α- and β-amino acids . Its structure features a benzoylphenyl group at the ortho position and a benzyl-substituted pyrrolidine core. The molecule adopts a rigid conformation due to intramolecular N–H⋯O hydrogen bonds, forming S(6) and S(5) ring motifs . This conformation enhances its stereo-controlling properties in Ni(II) complexes, making it a versatile chiral auxiliary in medicinal chemistry and catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-N-(2-Benzoylphenyl)pyrrolidine-2-carboxamide typically involves the following steps:

Formation of the Pyrrolidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Benzoylphenyl Group: This step may involve Friedel-Crafts acylation or other suitable methods to attach the benzoylphenyl moiety to the pyrrolidine ring.

Chiral Resolution: The final step involves resolving the racemic mixture to obtain the desired ®-enantiomer.

Industrial Production Methods

Industrial production methods may involve optimized reaction conditions, such as temperature, pressure, and catalysts, to achieve high yields and purity. Continuous flow reactors and other advanced techniques may be employed to scale up the production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, leading to the formation of various oxidized products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Examples include potassium permanganate, chromium trioxide, etc.

Reducing Agents: Examples include lithium aluminum hydride, sodium borohydride, etc.

Substitution Reagents: Examples include halogens, nucleophiles, etc.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

Catalysis: The compound may serve as a catalyst or ligand in various organic reactions.

Synthesis: It can be used as a building block in the synthesis of more complex molecules.

Biology

Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes, making it useful in biochemical studies.

Drug Development: Its unique structure may be explored for potential therapeutic applications.

Medicine

Pharmacology: The compound may be studied for its pharmacological properties, including its effects on biological targets.

Diagnostics: It may be used in diagnostic assays to detect specific biomolecules.

Industry

Material Science: The compound may be used in the development of new materials with specific properties.

Chemical Manufacturing: It can be employed in the production of various chemicals and intermediates.

Mechanism of Action

The mechanism of action of ®-N-(2-Benzoylphenyl)pyrrolidine-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific context and application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Modifications and Steric Effects

Soloshonok Ligand16

• Structure : 4-Chloro on the benzoyl group and 3,4-dichloro on the benzyl substituent.
• Properties: The trichlorinated derivative exhibits superior stereoselectivity and recyclability compared to the parent compound. The electron-withdrawing Cl groups enhance ligand stability and coordination efficiency in Ni(II) complexes, enabling high-yield amino acid resolutions .
• Applications: Dynamic kinetic resolution of α-/β-amino acids under mild conditions .

(S)-N-(2-Benzoylphenyl)-1-(2-fluorobenzyl)pyrrolidine-2-carboxamide (2-FBPB)

• Structure : 2-Fluorobenzyl substituent.
• Properties : Fluorine’s electronegativity improves metabolic stability and binding interactions. Initial synthesis via L-proline alkylation achieved 97% enantiomeric excess (e.e.), which was enriched to >99% via recrystallization . Steric hindrance from the fluorobenzyl group complicates synthesis but enhances peptide stapling efficiency .
  
• Applications : Stapled peptide research due to conformational rigidity .

Thrombin Inhibitor (Compound 10)

• Structure : Hydroxyl group replaced with a heterocycle.
• Properties : Improved chemical stability and pharmacokinetics (e.g., reduced metabolic degradation) while retaining thrombin inhibition (IC₅₀ < 10 nM). The heterocycle mitigates oxidative instability associated with hydroxyl groups .
• Applications : Selective thrombin inhibitors with in vivo efficacy .

Stereochemical Variations

• (R)- vs. (S)-Enantiomers: The (R)-configuration in the parent compound optimizes stereocontrol in Ni(II)-mediated amino acid synthesis, whereas (S)-enantiomers (e.g., 2-FBPB) are tailored for biological applications like thrombin inhibition or peptide stapling .
• Fluorinated Analogs : Fluorine substitution at benzyl positions (2-, 3-, or 4-) alters electronic and steric profiles. For example, 2-fluorobenzyl derivatives exhibit enhanced rigidity, while 4-fluorobenzyl analogs improve solubility .

Hydrogen Bonding and Conformational Analysis

• Parent Compound : Intramolecular bifurcated N–H⋯(O,N) hydrogen bonds stabilize a planar conformation, with a 59.10° dihedral angle between benzoylphenyl rings . This rigidity is critical for chiral induction.
• N-(2-Benzoylphenyl)acetamide : Lacks intramolecular hydrogen bonds due to steric clashes from the o-benzoyl group, resulting in reduced conformational stability .
• Oxalamide Derivatives : Form three-center hydrogen bonds in solution (ΔH° = 28.3 kJ·mol⁻¹), enabling cooperative interactions absent in the parent compound .

Comparative Data Table

Compound	Key Substituents	Stereochemistry	Key Properties	Applications	References
(R)-N-(2-Benzoylphenyl)pyrrolidine-2-carboxamide	Benzoyl, benzyl	R	Intramolecular H-bonds, S(6)/S(5) rings	Asymmetric amino acid synthesis
Soloshonok Ligand16	4-Cl (benzoyl), 3,4-diCl (benzyl)	R	High stereocontrol, recyclable	Dynamic kinetic resolution
(S)-2-FBPB	2-Fluorobenzyl	S	97% → >99% e.e., steric hindrance	Peptide stapling
Thrombin Inhibitor (Compound 10)	Heterocycle (P3 group)	S	Improved PK, IC₅₀ < 10 nM	Thrombin inhibition
Fluorinated Analogs	2-/3-/4-Fluorobenzyl	S/R	Enhanced metabolic stability	Chiral auxiliaries, drug candidates

Biological Activity

(R)-N-(2-Benzoylphenyl)pyrrolidine-2-carboxamide is a synthetic compound notable for its unique molecular structure and significant biological activity. This article explores its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

• Chemical Formula : C$_{25}$H$_{24}$N$_{2}$O$_{2}$
• Molecular Weight : Approximately 298.35 g/mol
• Appearance : White to yellow crystalline powder
• Melting Point : 100°C to 105°C

The compound features a chiral pyrrolidine ring and a benzoylphenyl moiety, which contribute to its biological interactions. Its chirality can significantly influence its pharmacological properties.

Research indicates that (R)-N-(2-benzoylphenyl)pyrrolidine-2-carboxamide functions primarily through interactions with specific enzymes and receptors. The compound likely modulates enzyme activity via hydrogen bonding and hydrophobic interactions, leading to alterations in various biochemical pathways. This mechanism positions it as a candidate for therapeutic applications, especially in pain management and as an analgesic agent.

Therapeutic Applications

• Pain Management :
  • The compound has shown promise as an analgesic, potentially providing relief through modulation of pain pathways.
• Enzyme Interaction Studies :
  • It acts as a probe in biochemical assays to study enzyme activity and protein interactions, which is crucial for understanding its therapeutic viability.
• Potential Anticancer Activity :
  • Preliminary studies suggest that similar compounds may exhibit anticancer properties by inhibiting specific cancer-related enzymes .

Comparative Analysis with Similar Compounds

Compound Name	CAS Number	Similarity	Unique Features
(R)-N-(2-Benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide	105024-93-9	0.99	Enantiomer with potential differences in biological activity
(S)-N-(2-Benzoylphenyl)pyrrolidine-2-carboxamide	117186-74-0	0.94	Lacks benzyl substitution; simpler structure
Indolin-1-yl(pyrrolidin-2-yl)methanone hydrochloride	1246172-54-2	0.84	Different core structure; potential for distinct activity profiles

This table illustrates the structural diversity among related compounds, which may lead to different biological activities and therapeutic potentials.

Interaction Studies

Molecular docking studies have been employed to predict the binding affinity of (R)-N-(2-benzoylphenyl)pyrrolidine-2-carboxamide with various biological macromolecules. These studies are essential for elucidating specific targets and understanding how the compound exerts its effects within biological systems.

Pharmacokinetic Properties

Pharmacokinetic studies are underway to assess the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Such data will be pivotal in determining its suitability for clinical applications.